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High-performance liquid chromatography
(HPLC) method for lodiconazole quantification
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Compound of Interest

Compound Name: lodiconazole

Cat. No.: B1672017

An optimized High-Performance Liquid Chromatography (HPLC) method has been established
for the quantification of lodiconazole, a novel triazole antifungal agent. This application note
provides a comprehensive protocol for researchers, scientists, and drug development
professionals engaged in the analysis of lodiconazole in pharmaceutical formulations. The
method is simple, accurate, and precise, making it suitable for routine quality control and
research applications.

Chromatographic Conditions

A summary of the HPLC instrument parameters for the analysis of lodiconazole is presented
in Table 1. These conditions have been optimized to achieve excellent separation and peak
symmetry for lodiconazole.

Table 1: Optimized HPLC Chromatographic Conditions
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Parameter

Specification

HPLC System

Agilent 1200 series or equivalent

Column Agilent Zorbax SB-C18 (4.6 x 150 mm, 5 pm)

Mobile Phase Acetonitrile : 0.05 M Ammonium Acetate Buffer
(pH 6.0) (70:30, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 pL

Column Temperature 30°C

Detection Wavelength 260 nm

Run Time 10 minutes

Method Validation Summary

The developed HPLC method was validated according to the International Council for

Harmonisation (ICH) guidelines. The validation parameters, including linearity, accuracy,

precision, limit of detection (LOD), and limit of quantification (LOQ), are summarized in Table 2.

Table 2: Summary of Method Validation Parameters

Validation Parameter Result
Linearity Range (pg/mL) 1-50
Correlation Coefficient (r2) >0.999

Accuracy (% Recovery)

98.0% - 102.0%

Precision (% RSD)

- Intraday <2.0%

- Interday < 2.0%

Limit of Detection (LOD) (ug/mL) 0.1

Limit of Quantification (LOQ) (ng/mL) 0.3
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Experimental Protocols
Preparation of Standard Stock Solution

e Accurately weigh 10 mg of lodiconazole reference standard.
o Transfer the standard to a 100 mL volumetric flask.
e Dissolve and dilute to volume with the mobile phase to obtain a stock solution of 100 pug/mL.

o Store the stock solution at 2-8°C when not in use.

Preparation of Calibration Standards

o Prepare a series of calibration standards by diluting the standard stock solution with the
mobile phase to achieve concentrations of 1, 5, 10, 20, and 50 pg/mL.

o Filter the solutions through a 0.45 um syringe filter before injection.

Sample Preparation (for a pharmaceutical cream
formulation)

o Accurately weigh an amount of cream equivalent to 1 mg of lodiconazole.

Transfer the sample to a 10 mL volumetric flask.

Add approximately 7 mL of the mobile phase and sonicate for 15 minutes to dissolve the
active ingredient.

Make up the volume to 10 mL with the mobile phase and mix well.

Centrifuge the solution at 5000 rpm for 10 minutes.

Filter the supernatant through a 0.45 um syringe filter into an HPLC vial for analysis.

Analytical Procedure

o Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable
baseline is achieved.
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e Inject 20 pL of each standard solution and the sample solution into the chromatograph.
e Record the chromatograms and measure the peak area for the analyte.

o Construct a calibration curve by plotting the peak area versus the concentration of the

standard solutions.

o Determine the concentration of lodiconazole in the sample solution from the calibration

curve.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for the HPLC quantification of
lodiconazole.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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